Cas no 13335-38-1 (2H-Pyran-4-aceticacid, 4-carboxytetrahydro-2,6-dimethyl-)

• Product Name: 2H-Pyran-4-aceticacid, 4-carboxytetrahydro-2,6-dimethyl-
• CAS No: 13335-38-1
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 236415
• PubChem ID: 297300
• Update Time: 2025-04-19

2H-Pyran-4-aceticacid, 4-carboxytetrahydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-aceticacid, 4-carboxytetrahydro-2,6-dimethyl-
• 4-(carboxymethyl)-2,6-dimethyloxane-4-carboxylic acid
• 2,6-Dimethyl-tetrahydropyran-carbonsaeure-(4)-essigsaeure-(4)
• 4-carboxymethyl-2,6-dimethyl-tetrahydro-pyran-4-carboxylic acid
• AC1L6RFG
• CTK0I4051
• NSC168408
• DTXSID80304932
• NSC-168408
• 13335-38-1

• Inchi： 1S/C10H16O5/c1-6-3-10(9(13)14,5-8(11)12)4-7(2)15-6/h6-7H,3-5H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： NRMOEYZJVUBLMB-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C(=O)O)(CC(=O)O)CC1C

Computed Properties

• Exact Mass: 216.09978
• Monoisotopic Mass: 216.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83
• LogP: 1.11950